Cas no 2098132-69-3 (1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxamide)

• Product Name: 1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxamide
• CAS No: 2098132-69-3
• MF: C₁₁H₉F₂N₃O
• MW: 237.205468893051
• CID: 5729123
• PubChem ID: 121211334
• Update Time: 2025-06-08

1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• F2198-1320
• 2-(difluoromethyl)-5-phenylpyrazole-3-carboxamide
• starbld0046836
• AKOS026721447
• 2098132-69-3
• 1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxamide
• 1H-Pyrazole-5-carboxamide, 1-(difluoromethyl)-3-phenyl-

• Inchi： 1S/C11H9F2N3O/c12-11(13)16-9(10(14)17)6-8(15-16)7-4-2-1-3-5-7/h1-6,11H,(H2,14,17)
• InChI Key： NFIPPVUDBKBSRB-UHFFFAOYSA-N
• SMILES： FC(N1C(C(N)=O)=CC(C2C=CC=CC=2)=N1)F

Computed Properties

• Exact Mass: 237.07136824g/mol
• Monoisotopic Mass: 237.07136824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 60.9Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 381.3±42.0 °C(Predicted)
• pka: 14.89±0.50(Predicted)

Additional information on 1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxamide

Comprehensive Overview of 1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxamide (CAS No. 2098132-69-3)

1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxamide (CAS No. 2098132-69-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique difluoromethyl and pyrazole moieties, exhibits promising potential in various applications, including drug discovery and crop protection. Its molecular structure, which combines a phenyl ring with a carboxamide functional group, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated compounds like 1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxamide has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in how the difluoromethyl group influences the compound's interactions with biological targets. This aligns with the growing trend of exploring fluorine-containing pharmaceuticals, a hot topic in drug development circles. The compound's CAS number 2098132-69-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From an agrochemical perspective, 1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxamide is being studied for its potential as a pesticide intermediate. The pyrazole core is known for its herbicidal and fungicidal properties, making it a candidate for sustainable crop protection solutions. This ties into the broader industry focus on eco-friendly agrochemicals, a subject of high interest among farmers and environmentalists alike. Searches for pyrazole derivatives and fluorine-based agrochemicals have spiked, indicating a strong market curiosity.

The synthesis of 1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxamide typically involves multi-step reactions, including cyclization and fluorination processes. These methods are often optimized for yield and purity, as the compound's efficacy in downstream applications depends on these factors. Laboratories focusing on heterocyclic chemistry frequently document their findings on this compound, contributing to a growing body of literature. Keywords like pyrazole synthesis and difluoromethylation are commonly associated with such studies.

Another area of interest is the compound's potential role in cancer research. Preliminary studies suggest that 1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxamide may interact with specific enzymes involved in cell proliferation. This has led to its inclusion in screens for kinase inhibitors, a class of drugs that has revolutionized oncology. The intersection of fluorinated pyrazoles and anticancer agents is a trending topic in medical forums and research publications.

In summary, 1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carboxamide (CAS No. 2098132-69-3) is a compound of significant scientific and industrial value. Its applications span pharmaceuticals, agrochemicals, and material science, making it a subject of ongoing exploration. As research continues, this compound is likely to remain a key player in the development of next-generation therapeutic and protective solutions.